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Compound of Interest

Compound Name: Bis(4-aminophenyl) terephthalate

Cat. No.: B599948 Get Quote

CAS Number: 16926-73-1

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(4-aminophenyl) terephthalate, identified by CAS number 16926-73-1, is a highly

functional aromatic diamine monomer. Its rigid, aromatic structure, combined with reactive

terminal amino groups and processability-enhancing ester linkages, makes it a valuable

building block in the synthesis of high-performance polymers.[1] This guide provides a

comprehensive overview of its chemical and physical properties, detailed synthesis and

polymerization protocols, key applications, and safety information. The content is structured to

serve as a technical resource for professionals in materials science, polymer chemistry, and

related research and development fields.

Chemical Identity and Properties
Bis(4-aminophenyl) terephthalate, also known as Terephthalic Acid Bis(4-aminophenyl) Ester

or BPTP, is a symmetric aromatic compound containing two aminophenyl groups linked to a

central terephthalate core.[2][3] This unique structure provides a combination of rigidity and

reactivity.[1]

The fundamental properties of Bis(4-aminophenyl) terephthalate are summarized in the table

below, compiled from various chemical suppliers and databases.
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Property Value Reference(s)

CAS Number 16926-73-1 [2][4]

Molecular Formula C₂₀H₁₆N₂O₄ [2][5]

Molecular Weight 348.36 g/mol [2][5]

Synonyms
Terephthalic Acid Bis(4-

aminophenyl) Ester; BPTP
[2][3][4]

Appearance
White to Green to Brown

powder or crystal
[2][3][4]

Melting Point 224 °C (decomposes) [4]

Boiling Point
608.6 ± 50.0 °C at 760 mmHg

(Predicted)
[5]

Purity
Typically >97% or >98.0%

(HPLC)
[2][3]

Storage Conditions

Room temperature, store

under inert gas, air sensitive,

recommended cool and dark

place (<15°C)

InChI Key
CFTXGNJIXHFHTH-

UHFFFAOYSA-N

Bis(4-aminophenyl) terephthalate is classified as a hazardous substance. Proper personal

protective equipment (PPE), including gloves and eye/face protection, should be worn during

handling.[6] Work should be conducted in a well-ventilated area to avoid inhalation of dust.[6]
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Hazard Statement Description

H315 Causes skin irritation[6]

H319 Causes serious eye irritation[6]

H335 May cause respiratory irritation

H302 Harmful if swallowed

Signal Word Warning[6]

Synthesis and Polymerization Workflows
The primary utility of Bis(4-aminophenyl) terephthalate is as a monomer. Its synthesis from

common precursors and its subsequent polymerization are key processes for its application.

The monomer is typically synthesized via a condensation reaction between 4-aminophenol and

a terephthalic acid derivative, most commonly terephthaloyl chloride, due to its high reactivity.

[1] This reaction is generally performed in a polar aprotic solvent.
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Monomer Synthesis Workflow
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Caption: Synthesis of Bis(4-aminophenyl) terephthalate.
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The terminal amino groups of Bis(4-aminophenyl) terephthalate serve as reactive sites for

polymerization.[1] It is a key component in producing aromatic polyamides (aramids) and

polyimides, known for their exceptional thermal and mechanical properties.[1][7][8]

The synthesis of polyimides is a common application and typically follows a two-step process

involving the creation of a poly(amic acid) precursor, which is then converted to the final

polyimide via thermal imidization.[1]
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Two-Step Polyimide Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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